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Compound of Interest

Compound Name: Z-Val-met-OH
CAS No.: 108543-82-4
Cat. No.: B3211200
Get Quote
. J

Executive Summary: The "Bottom Line"

Z-Val-Met-OH (N-Benzyloxycarbonyl-L-valyl-L-methionine) is a protected dipeptide widely used
in enzymatic assays and peptide synthesis.[1][2] While the pure substance is generally
classified as non-hazardous under US RCRA regulations (not P- or U-listed), its disposal
requires specific protocols due to the methionine thioether moiety, which can degrade into
volatile, malodorous sulfur compounds (e.g., methanethiol) if mishandled.[2]

Immediate Action Directive:
» Solids: Dispose of as Non-Hazardous Chemical Waste.[2] Do not discard in regular trash.
e Liquids: Segregate based on the solvent system (Halogenated vs. Non-Halogenated).

» Critical Incompatibility:NEVER mix with strong oxidizers (Bleach, Nitric Acid) or strong acids,
as this triggers rapid oxidation and release of noxious sulfur fumes.[2]

Chemical Profile & Properties
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Understanding the physicochemical nature of Z-Val-Met-OH is the first step in safe disposal.[1]

[2] The hydrophobic Z-group (Benzyloxycarbonyl) significantly reduces water solubility,

necessitating organic solvent disposal pathways.[2]

Property Data

Relevance to Disposal

] N-Benzyloxycarbonyl-L-valyl-L-
Chemical Name o
methionine

Official manifesting name

108543-82-4 (Sequence

CAS Number N Required for waste labeling
Specific)

Molecular Formula C18H26N205S Contains Sulfur (S) - Odor risk

Molecular Weight ~382.5 g/mol N/A

Physical State White to off-white powder Dust inhalation hazard

. Low in water; High in DMSO, ) o

Solubility Dictates liquid waste stream

DMF, MeOH
) ) Flammability concerns in
Flash Point N/A (Solid); Solvent dependent

solution

Hazard Analysis & Safety Logic

While Z-Val-Met-OH is not acutely toxic, its "hidden" hazard lies in the methionine side chain.

[1][2]

The Methionine "Stench" Factor

The thioether group (-S-CHs) in methionine is prone to oxidation.[2]

e Mechanism: Exposure to strong oxidizers converts the thioether to a sulfoxide (Met(O)) or

sulfone.[2] Under acidic degradation, it can release methanethiol (rotten cabbage smell) or

dimethyl sulfide.[2]

o Operational Impact: Waste containers containing Z-Val-Met-OH residues should be tightly

capped and stored in a fume hood to prevent lab-wide odor contamination.[1][2]
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RCRA Regulatory Status (USA)[1][2]

o Pure Substance: Not listed as a P-code (acutely hazardous) or U-code (toxic) waste.[1][2]
» Waste Classification:

o Unused Solid: Generally "Non-Regulated Chemical Waste" (unless local laws are stricter).

[2]

o In Solution: Classification is driven by the solvent (e.g., Acetonitrile = D001 Ignitable;
Dichloromethane = FO02/D019 Toxic).[2]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid Waste (Expired or Excess)

[1][2]

o Context: You have a vial of expired Z-Val-Met-OH powder.
» Containerize: Keep the substance in its original glass/plastic vial. Ensure the cap is tight.[2]
e Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc style).
e Labeling: Apply a hazardous waste tag.

o Chemical Name: "Z-Val-Met-OH (Solid)"[1][2]

o Constituents: "Non-hazardous peptide derivative"[1][2]

o Hazard Checkbox: Check "None" or "Irritant” (depending on institutional policy).[2]

o Disposal: Deposit in the Solid Chemical Waste drum.

Scenario B: Disposal of Liquid Waste (HPLC or Reaction
Mixtures)[1][2]

o Context: Waste from HPLC purification containing Acetonitrile (ACN), Water, and Z-Val-Met-
OH.[1][2]
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Segregation: Do not mix with halogenated solvents (DCM/Chloroform) unless unavoidable.

[2]

pH Check: Ensure the waste is Neutral (pH 6-8).

o Why? Acidic conditions accelerate sulfur degradation.[2]

Containerize: Pour into a Non-Halogenated Organic Waste carboy (e.g., HDPE).

Labeling:
o Chemical Name: "HPLC Waste"[1][2]
o Constituents: "Acetonitrile (50%), Water (50%), Trace Z-Val-Met-OH (<0.1%)"[1][2]

o Hazard Checkbox: "Flammable" (due to ACN).[2]

Scenario C: Empty Containers & Contaminated Debris[1]

o Triple Rinse Rule:

[e]

Rinse the empty vial 3 times with a compatible solvent (Methanol or Acetone).[2]

[e]

Pour rinsate into the Non-Halogenated Organic Waste container.

o

Deface the label on the vial.[2]

[¢]

Dispose of the glass vial in the Glass/Sharps bin (or trash if chemically clean per local
EHS rules).[2]

» Gloves/Wipes: Dispose of chemically contaminated gloves/wipes in the Solid Hazardous
Waste bin, not regular trash.[2]

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for disposing of Z-Val-Met-OH in
various states.
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Start: Z-Val-Met-OH Waste

What is the physical state?

Reaction/HPLC

Solid (Powder) Liquid (Solution)

Place in sealed bag.

Label ‘Non-Hazardous Chemical Waste'.

Non-Halogenated

(MeOH, ACN, DMSO)
Dispo 0g d Dispose in Flammable/Organic Waste.
gh Co (Standard Stream)

Aqueous
(Buffers, Water)

Is it Toxic/ hazardous?

No (Trace salts) Yes (Heavy metals/Toxins)

Drain Disposal

(ONLY if permitted by EHS) Collect as Aqueous Waste

Click to download full resolution via product page
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Caption: Decision matrix for segregating Z-Val-Met-OH waste streams to ensure regulatory
compliance and safety.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for Z-
Met-OH (Related Structure). Retrieved from [Link]

« U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Overview.[2] Retrieved from [Link][1][2]

» Biotage (2023).How to Handle Peptides that Contain Methionine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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